Cas no 1157501-60-4 (2-(Dimethylamino)-2,3-dihydro-1H-indene-2-carbonitrile)

• Product Name: 2-(Dimethylamino)-2,3-dihydro-1H-indene-2-carbonitrile
• CAS No: 1157501-60-4
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 1004280
• PubChem ID: 43809139
• Update Time: 2025-10-30

2-(Dimethylamino)-2,3-dihydro-1H-indene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-2,3-dihydro-1H-indene-2-carbonitrile
• AK-47744
• ANW-48684
• BR-47744
• CTK8B5421
• KB-224034
• MolPort-011-892-281
• X9123
• AKOS009995980
• 2-(dimethylamino)-1,3-dihydroindene-2-carbonitrile
• A23566
• DTXSID20656366
• DA-17378
• SCHEMBL20741224
• 1157501-60-4

• MDL： MFCD12067441
• Inchi： 1S/C12H14N2/c1-14(2)12(9-13)7-10-5-3-4-6-11(10)8-12/h3-6H,7-8H2,1-2H3
• InChI Key： FPWMZWBVJMHLRR-UHFFFAOYSA-N
• SMILES： N(C)(C)C1(C#N)CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.6 g/l) (25 º C),

Additional information on 2-(Dimethylamino)-2,3-dihydro-1H-indene-2-carbonitrile

Professional Introduction to 2-(Dimethylamino)-2,3-dihydro-1H-indene-2-carbonitrile (CAS No. 1157501-60-4)

2-(Dimethylamino)-2,3-dihydro-1H-indene-2-carbonitrile is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications and structural uniqueness. This compound, identified by the CAS number 1157501-60-4, has garnered considerable attention due to its role as a key intermediate in the synthesis of various bioactive molecules. The structural framework of this molecule, featuring a 2-(dimethylamino)-substituted indene core, makes it a valuable candidate for further exploration in medicinal chemistry.

The chemical structure of 2-(Dimethylamino)-2,3-dihydro-1H-indene-2-carbonitrile encompasses a nitrile group at the 2-position and a dimethylamino substituent at the same position, contributing to its reactivity and potential pharmacological properties. This configuration allows for diverse functionalization, making it an attractive scaffold for drug discovery efforts. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the realm of central nervous system (CNS) disorders.

In the context of modern pharmaceutical research, this compound has been investigated for its potential role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways. The presence of both the nitrile and dimethylamino groups provides a rich chemical environment for interactions with biological targets, enhancing its pharmacological relevance. For instance, derivatives of this compound have shown promise in modulating neurotransmitter receptors, which is crucial for treating conditions such as depression and anxiety.

Recent advancements in computational chemistry have further elucidated the binding affinity and mechanism of action of compounds derived from 2-(Dimethylamino)-2,3-dihydro-1H-indene-2-carbonitrile. Molecular docking studies have demonstrated that structural modifications at the nitrogen and carbon positions can significantly influence receptor binding efficacy. This insight has guided the design of more potent and selective analogs, aligning with current trends in drug development that emphasize precision and minimal side effects.

The synthesis of 2-(Dimethylamino)-2,3-dihydro-1H-indene-2-carbonitrile involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps typically include condensation reactions followed by functional group transformations to introduce the nitrile and dimethylamino moieties. The use of advanced catalytic systems has improved yield and purity, making large-scale production feasible for research and industrial applications. These synthetic methodologies are continuously being refined to enhance efficiency and sustainability.

The pharmacological profile of 2-(Dimethylamino)-2,3-dihydro-1H-indene-2-carbonitrile is further underscored by its potential as an intermediate in the development of antiviral agents. Emerging research suggests that structural analogs may exhibit inhibitory effects against certain viral proteases, contributing to novel strategies for combating infectious diseases. This expanding scope underscores the compound's broad utility beyond traditional CNS-targeting applications.

In conclusion, 2-(Dimethylamino)-2,3-dihydro-1H-indene-2-carbonitrile (CAS No. 1157501-60-4) represents a cornerstone in pharmaceutical chemistry due to its unique structural features and diverse applications. Its role as a versatile intermediate continues to drive innovation in drug discovery, particularly in addressing complex neurological and infectious diseases. As research progresses, this compound is poised to play an even more significant role in shaping future therapeutic landscapes.